Cas no 1806275-75-1 (2,4-Dichloro-5-(difluoromethoxy)benzonitrile)

• Product Name: 2,4-Dichloro-5-(difluoromethoxy)benzonitrile
• CAS No: 1806275-75-1
• MF: C₈H₃Cl₂F₂NO
• MW: 238.018326997757
• CID: 4707131
• Update Time: 2023-08-15

2,4-Dichloro-5-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(difluoromethoxy)benzonitrile

• Inchi： 1S/C8H3Cl2F2NO/c9-5-2-6(10)7(14-8(11)12)1-4(5)3-13/h1-2,8H
• InChI Key： UPLNHNUPBVXYSS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 33